Cas no 276262-71-6 (Fmoc-3-amino-3-(3-bromophenyl)-propionic Acid)

Fmoc-3-amino-3-(3-bromophenyl)-propionic acid is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The 3-bromophenyl substituent introduces a halogenated aromatic side chain, which can facilitate further functionalization via cross-coupling reactions. This compound is valued for its high purity, stability under standard SPPS conditions, and compatibility with a broad range of coupling reagents. Its structural features make it useful in the synthesis of modified peptides for pharmaceutical research and bioconjugation applications.
Fmoc-3-amino-3-(3-bromophenyl)-propionic Acid structure
276262-71-6 structure
Product Name:Fmoc-3-amino-3-(3-bromophenyl)-propionic Acid
CAS No:276262-71-6
MF:C24H20BrNO4
MW:466.323905944824
MDL:MFCD02090653
CID:254014
PubChem ID:22831639
Update Time:2025-10-29

Fmoc-3-amino-3-(3-bromophenyl)-propionic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,3-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
    • LogP
    • Fmoc-3-amino-3-(3-bromophenyl)-propionic acid
    • N-FMOC-3-AMINO-3-(3-BROMO-PHENYL)-PROPIONIC ACID
    • FMOC-DL-3-(3-BROMOPHENYL)-3-AMINO-PROPIONIC ACID
    • BLA26271
    • AS-73319
    • Fmoc-(R)-3-Amino-3-(3-bromo-phenyl)-propionicacid
    • (3S)-3-(3-bromophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic Acid
    • 276262-71-6
    • 3-(3-bromophenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
    • AB15401
    • AKOS027420636
    • 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoicacid
    • 3-(3-bromophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
    • 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
    • 3-(3-bromophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
    • EN300-81062
    • 4-Chloro-6-fluoro-quinoline-3-carboxylicacid
    • AB15329
    • D95833
    • Fmoc-(R)- 3-Amino-3-(3-bromophenyl)-propionic acid
    • Fmoc-(S)- 3-Amino-3-(3-bromophenyl)-propionic acid
    • Fmoc-3-amino-3-(3-bromophenyl)-propionic Acid
    • MDL: MFCD02090653
    • Inchi: 1S/C24H20BrNO4/c25-16-7-5-6-15(12-16)22(13-23(27)28)26-24(29)30-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22H,13-14H2,(H,26,29)(H,27,28)
    • InChI Key: KGNRGFVZQISFCT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 465.0576
  • Monoisotopic Mass: 465.05757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.457
  • Boiling Point: 656.9°Cat760mmHg
  • Flash Point: 351.1°C
  • Refractive Index: 1.645
  • PSA: 75.63

Fmoc-3-amino-3-(3-bromophenyl)-propionic Acid Security Information

  • HazardClass:IRRITANT

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Additional information on Fmoc-3-amino-3-(3-bromophenyl)-propionic Acid

Comprehensive Overview of Fmoc-3-amino-3-(3-bromophenyl)-propionic Acid (CAS No. 276262-71-6)

Fmoc-3-amino-3-(3-bromophenyl)-propionic Acid (CAS No. 276262-71-6) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a 3-bromophenyl group, which enhances its reactivity and makes it a valuable building block for constructing complex peptide architectures. Its Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique pivotal in modern drug discovery and biotechnology.

The growing demand for custom peptide synthesis and bioconjugation has propelled interest in derivatives like Fmoc-3-amino-3-(3-bromophenyl)-propionic Acid. Researchers frequently search for "Fmoc-protected bromophenyl derivatives" or "CAS 276262-71-6 applications" to explore its role in targeted drug delivery and protein engineering. Its bromine substituent offers unique opportunities for cross-coupling reactions, aligning with trends in click chemistry and biomaterial design.

In the context of green chemistry, this compound’s efficient synthesis and purification methods are often discussed. Queries like "sustainable peptide synthesis reagents" highlight the industry’s shift toward eco-friendly practices. Fmoc-3-amino-3-(3-bromophenyl)-propionic Acid is also noted for its compatibility with automated peptide synthesizers, addressing the need for high-throughput solutions in biopharmaceutical development.

Analytical techniques such as HPLC and mass spectrometry are critical for verifying the purity of CAS 276262-71-6, a topic frequently searched alongside "peptide purity standards." Its stability under ambient storage conditions further underscores its practicality for laboratories focusing on long-term research projects.

Emerging applications in diagnostic probe design and molecular imaging have expanded the relevance of this compound. Searches for "3-bromophenyl derivatives in imaging" reflect its potential in non-invasive medical technologies. Additionally, its role in enzyme inhibitor studies aligns with the rising interest in precision medicine and personalized therapeutics.

To optimize SEO visibility, this content integrates high-traffic keywords like "Fmoc amino acid uses" and "276262-71-6 suppliers," catering to both academic and industrial audiences. The compound’s versatility ensures its prominence in discussions about next-generation biomolecules, making it a focal point for innovation in life sciences.

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